[1,2,4]Triazolo[1,5-a]pyrazin-2-amine

• IUPAC Name: [1,2,4]triazolo[1,5-a]pyrazin-2-amine
• InChI: InChI=1S/C5H5N5/c6-5-8-4-3-7-1-2-10(4)9-5/h1-3H,(H2,6,9)
• InChI Key: UUYSQAYUTMLLBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC(=N2)N)C=N1
• Molecular Formula: C5H5N5
• DSSTOX Substance ID: DTXSID10515837
• Molecular Weight: 135.13 g/mol
• CAS RN: 88002-33-9

Description

“[1,2,4]Triazolo[1,5-a]pyrazin-2-amine” is a non-naturally occurring small molecule with the CAS Number: 88002-33-9. It has a molecular weight of 135.13 and its IUPAC name is [1,2,4]triazolo[1,5-a]pyrazin-2-amine.

Synthesis Analysis

The synthesis of [1,2,4]Triazolo[1,5-a]pyrazin-2-amine involves the oxidative cyclization of 1-(pyrazin-2-yl)guanidine derivatives. The reaction procedure has been optimized to easily obtain 5-chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine.

Molecular Structure Analysis

The molecular formula of [1,2,4]Triazolo[1,5-a]pyrazin-2-amine is C5H5N5.

Chemical Reactions Analysis

The synthetic ways for the preparation of [1,2,4]triazolo[1,5-a]pyrimidines can be divided into two main groups: annulation of pyrimidine moiety to triazole ring and annulation of triazole fragment to pyrimidine ring.

Physical And Chemical Properties Analysis

“[1,2,4]Triazolo[1,5-a]pyrazin-2-amine” is a solid substance that should be stored in a dark place, under an inert atmosphere, at 2-8°C.

Scientific Research Applications

Medicinal Chemistry Therapeutic Applications

The [1,2,4]Triazolo[1,5-a]pyrazin-2-amine moiety is present in several clinical trials and marketed drugs, indicating its potential in medicinal chemistry. .

Biological Activities Therapeutic Targets

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Agriculture Pest Control

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Synthetic Chemistry Mechanochemical Methods

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Catalysis Nanoparticle Support

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Mechanism of Action

Target of Action

Similar compounds in the [1,2,4]triazolo[1,5-a]pyrimidines family have been found to act on various targets such as tubulin , LSD1 , CDK2 , and others . These targets play crucial roles in cell division, gene expression, and cell cycle regulation, respectively .

Mode of Action

It’s known that similar compounds in the [1,2,4]triazolo[1,5-a]pyrimidines family exhibit their effects through interactions with their targets . For instance, they can inhibit the function of their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds in the [1,2,4]triazolo[1,5-a]pyrimidines family have been found to affect various pathways related to cell division, gene expression, and cell cycle regulation . The downstream effects of these interactions can lead to changes in cell growth and proliferation .

Pharmacokinetics

It’s known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Similar compounds in the [1,2,4]triazolo[1,5-a]pyrimidines family have been found to exhibit cytotoxic activities against various cell lines . This suggests that [1,2,4]Triazolo[1,5-a]pyrazin-2-amine may also have potential anticancer properties .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of [1,2,4]Triazolo[1,5-a]pyrazin-2-amine. For instance, the compound’s synthesis has been found to be environmentally benign, requiring a minimal amount of solvent, enhancing the reaction rates, and profiting from the cost of the overall process . .

Safety and Hazards

The safety information for [1,2,4]Triazolo[1,5-a]pyrazin-2-amine includes the following hazard statements: H302-H315-H319-H332-H335. The precautionary statements are P280-P305+P351+P338-P310.

Future Directions

[1,2,4]Triazolo[1,5-a]pyrimidine and indole skeletons are widely used to design anticancer agents. Therefore, in future research, a series of [1,2,4]triazolo[1,5-a]pyrimidine indole derivatives could be designed and synthesized by the molecular hybridization strategy.

Synthesis routes and methods

Procedure details

A 250-mL single-neck round-bottomed flask equipped with a magnetic stirrer and a reflux condenser was charged with 270a (6.00 g, 26.43 mmol, 1.0 eq.), hydroxylamine hydrochloride (3.32 g, 47.52 mmol, 1.8 eq.), DIPEA (12 mL), ethanol (40 mL), and methanol (40 mL). The reaction mixture was stirred at 65° C. for 16 hours. After the reaction was complete, it was cooled to room temperature and concentrated to a volume of around 20 mL under reduced pressure. The resulting suspension was collected by filtration and the solid was washed with 60:1 dichloromethane/ethanol (50 mL) to afford 270b (3.3 g, 92%) as a white solid. MS-ESI:[M+H]+ 136.3. 1H NMR (500 MHz, DMSO-d6) δ 8.84 (d, J=1.0 Hz, 1H), 8.70 (dd, J=1.0, 4.0 Hz, 1H), 7.98 (d, J=5.0 Hz, 1H), 6.47 (s, 2H).